H-PHE-GLN-VAL-VAL-CYS(NPYS)-GLY-NH2
H-PHE-GLN-VAL-VAL-CYS(NPYS)-GLY-NH2
Brand Name:
Vulcanchem
CAS No.:
128102-74-9
VCID:
VC0144669
InChI:
InChI=1S/C34H48N10O9S2/c1-18(2)27(32(50)41-26(46)16-39-29(47)22(36)17-54-55-34-24(44(52)53)11-8-14-38-34)43-33(51)28(19(3)4)42-31(49)23(12-13-25(37)45)40-30(48)21(35)15-20-9-6-5-7-10-20/h5-11,14,18-19,21-23,27-28H,12-13,15-17,35-36H2,1-4H3,(H2,37,45)(H,39,47)(H,40,48)(H,42,49)(H,43,51)(H,41,46,50)/t21-,22-,23-,27-,28-/m0/s1
SMILES:
CC(C)C(C(=O)NC(C(C)C)C(=O)NC(=O)CNC(=O)C(CSSC1=C(C=CC=N1)[N+](=O)[O-])N)NC(=O)C(CCC(=O)N)NC(=O)C(CC2=CC=CC=C2)N
Molecular Formula:
C34H48N10O9S2
Molecular Weight:
804.9 g/mol
H-PHE-GLN-VAL-VAL-CYS(NPYS)-GLY-NH2
CAS No.: 128102-74-9
Main Products
VCID: VC0144669
Molecular Formula: C34H48N10O9S2
Molecular Weight: 804.9 g/mol
| CAS No. | 128102-74-9 |
|---|---|
| Product Name | H-PHE-GLN-VAL-VAL-CYS(NPYS)-GLY-NH2 |
| Molecular Formula | C34H48N10O9S2 |
| Molecular Weight | 804.9 g/mol |
| IUPAC Name | (2S)-N-[(2S)-1-[[(2S)-1-[[2-[[(2R)-2-amino-3-[(3-nitropyridin-2-yl)disulfanyl]propanoyl]amino]acetyl]amino]-3-methyl-1-oxobutan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]-2-[[(2S)-2-amino-3-phenylpropanoyl]amino]pentanediamide |
| Standard InChI | InChI=1S/C34H48N10O9S2/c1-18(2)27(32(50)41-26(46)16-39-29(47)22(36)17-54-55-34-24(44(52)53)11-8-14-38-34)43-33(51)28(19(3)4)42-31(49)23(12-13-25(37)45)40-30(48)21(35)15-20-9-6-5-7-10-20/h5-11,14,18-19,21-23,27-28H,12-13,15-17,35-36H2,1-4H3,(H2,37,45)(H,39,47)(H,40,48)(H,42,49)(H,43,51)(H,41,46,50)/t21-,22-,23-,27-,28-/m0/s1 |
| Standard InChIKey | HYMUACWIBKMEBD-ZCBIBPQVSA-N |
| Isomeric SMILES | CC(C)[C@@H](C(=O)N[C@@H](C(C)C)C(=O)NC(=O)CNC(=O)[C@H](CSSC1=C(C=CC=N1)[N+](=O)[O-])N)NC(=O)[C@H](CCC(=O)N)NC(=O)[C@H](CC2=CC=CC=C2)N |
| SMILES | CC(C)C(C(=O)NC(C(C)C)C(=O)NC(=O)CNC(=O)C(CSSC1=C(C=CC=N1)[N+](=O)[O-])N)NC(=O)C(CCC(=O)N)NC(=O)C(CC2=CC=CC=C2)N |
| Canonical SMILES | CC(C)C(C(=O)NC(C(C)C)C(=O)NC(=O)CNC(=O)C(CSSC1=C(C=CC=N1)[N+](=O)[O-])N)NC(=O)C(CCC(=O)N)NC(=O)C(CC2=CC=CC=C2)N |
| Synonyms | FQVVCG-NH2 Phe-Gln-Val-Val-Cys(Npys)-Gly-NH2 phenylalanyl-glutaminyl-valyl-valyl-S-(3-nitro-2-pyridinesulfenyl)cysteinyl-glycinamide |
| PubChem Compound | 3083094 |
| Last Modified | Dec 23 2021 |
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